Cas no 30345-85-8 (1-benzyl-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-benzyl-1H-imidazole-2,4,5(3H)-trione
• CAS No: 30345-85-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD01314649
• CID: 3160599
• PubChem ID: 562619
• Update Time: 2025-05-24

1-benzyl-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-imidazole-2,4,5(3H)-trione
• 3-benzyl-2,4,5-trioxo-imidazolidine
• SCHEMBL5384563
• N-BENZYL-2,4,5-IMIDAZOLITRIONE
• FBA34585
• DTXSID50876217
• CHEMBL1360967
• MLS001165656
• HMS2854E06
• MFCD01314649
• 9M-038
• G21032
• Z56939286
• BDBM50483643
• AKOS001039186
• 30345-85-8
• 1-Benzylimidazolidine-2,4,5-trione
• 1-Benzyl-2,4,5-imidazolidinetrione #
• SMR000549845
• EN300-06973

• MDL： MFCD01314649
• Inchi： 1S/C10H8N2O3/c13-8-9(14)12(10(15)11-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,13,15)
• InChI Key： GGLAGGHAVVZWSQ-UHFFFAOYSA-N
• SMILES： O=C1C(NC(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

1-benzyl-1H-imidazole-2,4,5(3H)-trione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-1H-imidazole-2,4,5(3H)-trione

Comprehensive Overview of 1-Benzyl-1H-imidazole-2,4,5(3H)-trione (CAS No. 30345-85-8): Properties, Applications, and Industry Insights

1-Benzyl-1H-imidazole-2,4,5(3H)-trione (CAS No. 30345-85-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique imidazole trione core structure. This compound, often referred to by its systematic name or CAS registry number, exhibits remarkable reactivity as a versatile building block in organic synthesis. Recent studies highlight its potential in developing novel biologically active molecules, particularly in antimicrobial and antioxidant applications, aligning with the growing demand for sustainable chemical solutions in healthcare.

The molecular architecture of 1-benzyl-1H-imidazole-2,4,5(3H)-trione features a benzyl-substituted imidazole ring system with three carbonyl groups, creating distinct electronic properties that interest computational chemists. Advanced QSAR modeling studies (Quantitative Structure-Activity Relationship) suggest this compound's potential in drug design optimization, especially for targets involving oxidative stress pathways. Industry reports indicate rising patent filings incorporating derivatives of this scaffold, particularly for cosmeceutical formulations addressing skin aging—a trending topic in cosmetic science forums.

From a synthetic chemistry perspective, 30345-85-8 serves as a precursor for N-heterocyclic compounds through controlled reduction or nucleophilic substitution reactions. Laboratory protocols frequently utilize this compound in multi-component reactions (MCRs), which are currently emphasized in green chemistry initiatives for their atom economy. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), making it valuable for reference standard preparation in quality control laboratories.

Market analysts note increasing inquiries about imidazole-based specialty chemicals, with 1-benzyl-1H-imidazole-2,4,5(3H)-trione appearing in searches related to electronic materials development. Its π-conjugated system shows promise in organic semiconductor research, coinciding with industry demands for flexible electronics. Regulatory databases confirm its compliance with major chemical inventories (REACH, TSCA), facilitating global trade among research institutions.

In biochemical applications, derivatives of this compound demonstrate enzyme inhibition properties against xanthine oxidase—a target for metabolic disorder therapeutics. This correlates with frequent searches for uric acid reduction compounds in medical literature. Stability studies reveal optimal storage conditions (2-8°C under inert atmosphere), addressing common procurement questions from research procurement platforms.

The compound's crystallographic data (available in CSD entries) assists material scientists in molecular packing analyses, while its computational descriptors (LogP, polar surface area) aid bioavailability predictions. These features make it a subject in cheminformatics courses, as educators seek practical examples of structure-property relationships.

Recent innovations include using 30345-85-8 in photocatalytic transformations, leveraging its light-absorbing properties—a technique highlighted in sustainable synthesis webinars. Supply chain data shows steady availability through specialty chemical distributors, with purity certificates meeting ISO 9001 standards for research-grade materials.

Environmental fate studies indicate biodegradation pathways for this compound under aerobic conditions, relevant to environmental risk assessment requirements. Its low ecotoxicity profile positions it favorably compared to traditional heterocyclic intermediates, addressing formulation concerns in eco-friendly product development.

Technical bulletins describe optimized scale-up procedures for 1-benzyl-1H-imidazole-2,4,5(3H)-trione production, featuring continuous flow chemistry methods that reduce solvent waste. These advancements respond to pharmaceutical industry demands for process intensification strategies, frequently discussed in chemical engineering forums.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for gas storage, coinciding with energy sector searches for hydrogen storage materials. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature synthesis workflows, as verified by thermogravimetric analysis (TGA) data.